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Compound of Interest

Compound Name: 2,5-Diaminoterephthalic acid

Cat. No.: B1630355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,5-diaminoterephthalic acid (DATPA) is a versatile aromatic compound possessing both

amine and carboxylic acid functional groups. This duality in reactivity makes it a valuable

building block in various fields, particularly in materials science for the synthesis of polymers

and metal-organic frameworks (MOFs). This technical guide provides an in-depth analysis of

the reactivity of DATPA's functional groups, supported by experimental protocols and

quantitative data.

Core Reactivity of Functional Groups
The chemical behavior of 2,5-diaminoterephthalic acid is dictated by the interplay of its two

primary functional groups: the amino groups (-NH₂) and the carboxylic acid groups (-COOH),

attached to a central benzene ring.

Amine Group Reactivity
The two amino groups in DATPA are nucleophilic and can participate in a variety of chemical

transformations. Their reactivity is influenced by the electron-donating nature of the other

amino group and the electron-withdrawing nature of the carboxylic acid groups on the aromatic

ring. Key reactions involving the amine groups include:
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Acylation: Reaction with acyl chlorides or anhydrides to form amides. This is a fundamental

step in the synthesis of polyamides.

Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

Schiff Base Formation: Condensation with aldehydes or ketones to form imines (Schiff

bases).

Diazotization: Reaction with nitrous acid (generated in situ from a nitrite salt and a strong

acid) to form a diazonium salt. This intermediate can then undergo various substitution

reactions.[1]

Carboxylic Acid Group Reactivity
The two carboxylic acid groups are acidic and can undergo reactions typical of this functional

group. Their acidity is enhanced by the presence of the electron-withdrawing amino groups (in

their protonated form) and the other carboxylic acid group. Common reactions include:

Esterification: Reaction with alcohols in the presence of an acid catalyst to form esters. This

is a key reaction for producing polyesters.[2]

Amidation: Reaction with amines, often requiring activation of the carboxylic acid (e.g.,

conversion to an acyl chloride) or the use of coupling agents, to form amides.

Salt Formation: Reaction with bases to form carboxylate salts.

Coordination: The carboxylate groups can coordinate with metal ions to form metal-organic

frameworks (MOFs).[3]

Synthesis of 2,5-Diaminoterephthalic Acid
A common and well-established method for synthesizing 2,5-diaminoterephthalic acid begins

with terephthalic acid. The process involves two main steps: nitration followed by reduction.

Synthesis Workflow
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Terephthalic Acid

Nitration

2,5-Dinitroterephthalic Acid

Reduction

2,5-Diaminoterephthalic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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